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Compound of Interest |

Compound Name: Erbium(lll) iodide
CAS No.: 13813-42-8
Cat. No.: B085353
. J

Executive Summary

The synthesis of anhydrous lanthanide iodides, such as Erbium(lll) iodide (

), presents a unique challenge due to their extreme hygroscopicity and the tendency of the
metal to react with silica vessels at high temperatures. While hydrated forms are commercially
available, they cannot be dehydrated thermally without hydrolysis to oxyiodides (

)

This protocol details the direct synthesis from elements (

) in a sealed, carbon-coated quartz ampoule. This method ensures an oxide-free, anhydrous
product suitable for catalytic applications, scintillation materials, and organometallic precursors.

Key Technical Insight: The use of a carbon-coated ampoule or a tantalum crucible is non-
negotiable for high-purity synthesis. At temperatures required for sublimation (

)
aggressively attacks
, forming

and volatile
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, contaminating the product.

Safety & Pre-requisites
Critical Hazards

 lodine Vapor Pressure: lodine sublimes at ambient temperatures and boils at

. Heating a sealed ampoule too rapidly can generate catastrophic internal pressure, leading
to explosion.

o Ampoule Failure: Quartz ampoules under internal pressure are potential shrapnel hazards.
Always use a blast shield and face protection.

» Air Sensitivity: The product,

, Is extremely hygroscopic. All handling must occur in an inert atmosphere glovebox (

ppm).
Reagents
Reagent Purity Form Role Notes
Surface oxide
) - must be removed
Erbium Metal 99.9%+ Filings/Ingot Reactant ] )
(file/cut in
glovebox).
Use 5-10%
) excess to drive
_ Resublimed i
lodine 99.99%+ Reactant reaction and
crystals
compensate for
vapor phase.
Precursor for
Acetone ACS Grade Liquid Coating Agent carbon coating

the ampoule.

Equipment Configuration
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e Vacuum Manifold (Schlenk Line): Capable of dynamic vacuum
mbar (preferably
mbar).

e Tube Furnace: Horizontal, capable of
, preferably with a temperature gradient or two-zone control.

e Reaction Vessels: Quartz (fused silica) tubing, 15-20 mm O.D., 2 mm wall thickness.

o Glovebox: Argon atmosphere.

Experimental Protocol

Phase 1: Vessel Preparation (The "Carbon Coat"
Technique)

Rationale: To prevent the reaction

o Clean: Wash quartz tube with aqua regia, rinse with DI water, then acetone. Dry at

e Coat: Pour ~2 mL of acetone into the closed end of the tube.

o Pyrolyze: Decant excess acetone, leaving a wet film. Immediately insert the tube into a hot
furnace (

) or heat with a torch. The acetone will decompose, depositing a thin, black, graphitic carbon
layer on the inner wall.

o Bake-out: Heat the coated tube under vacuum (

mbar) at

for 1 hour to remove volatile organics.
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Phase 2: Loading and Sealing

o Weighing: In the glovebox, weigh Erbium metal (
g,
mmol) and lodine (

g,

mmol).

o Stoichiometry: Theoretical iodine needed is

g. We use ~

excess to ensure all metal reacts.
o Loading: Place Er metal at the bottom of the carbon-coated ampoule. Add lodine.[1][2]

o Evacuation: Attach a stopcock adapter, transfer to the vacuum line. Cool the ampoule bottom
with liquid nitrogen (

) to prevent iodine sublimation during evacuation.

e Sealing: Evacuate to

mbar. Flame seal the quartz tube at a length of ~15-20 cm.

Phase 3: Reaction & Synthesis (The "Two-Stage" Ramp)

Rationale: A slow ramp prevents iodine pressure explosions. High temperature is needed for
the kinetic barrier of the metal.

o Stage A (lodination): Place the ampoule in the furnace. Ramp at

to
. Hold for 12-24 hours.

o Mechanism:[1][3][4] lodine vapor reacts with Er metal surface.
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o Stage B (Completion): Ramp at

to
. Hold for 24-48 hours.

o Mechanism:[1][3] Melts the product (m.p.

is not reached, but sublimation/diffusion is active) and ensures unreacted metal core is
consumed.

Phase 4: Purification via Sublimation

Rationale: To separate pure

from unreacted metal, oxide impurities, and excess iodine.

o Gradient Setup: Pull the ampoule partially out of the furnace hot zone.
o Source Zone (Reactants):

5]

o Deposition Zone (Product):

e Transport:

will sublime from the hot end and crystallize in the cooler zone as pink/violet plates.

« |solation: Allow to cool. Crack the ampoule inside the glovebox. Scrape the pure crystals,
discarding the residue (unreacted metal/oxide) and the far cold end (excess iodine).

Process Visualization
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Figure 1: Workflow for the high-purity synthesis of anhydrous Erbium(lll) iodide, highlighting
the critical thermal staging.

Characterization & Quality Control

Parameter Specification Method of Verification

Appearance Pink/Violet crystalline plates Visual Inspection

Trigonal, Space Group R
Powder X-Ray Diffraction

Crystal Structure (
(PXRD)
type)
Melting Point DTA/DSC (Sealed pan)
N Soluble in THF, Water ) )
Solubility Dissolution test (THF)
(hydrolyzes)
No oxyiodide ( XRD (Absence of lines at
Purity
) peaks )

Troubleshooting & Failure Modes

o Black/Grey Product: Indicates contamination with Carbon (from coating) or Silicon (from
guartz attack if coating failed). Remedy: Resublime at a lower temperature gradient.

o Ampoule Explosion: Heating rate was too fast during Stage 1 (

). Remedy: Reduce ramp rate to
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or use a larger ampoule volume to reduce pressure.

White Residue: Presence of

or

. Indicates oxygen leak during sealing or impure metal starting material.

References

Corbett, J. D. (1983). Lanthanide and Actinide Halides. In Inorganic Syntheses, Vol. 22.
Wiley-Interscience.

Meyer, G. (1989). The Synthesis of Lanthanide Halides. Syntheses and Techniques in
Inorganic Chemistry.

Kutscher, J., & Schneider, A. (1971). Preparation of anhydrous lanthanide halides. Inorganic
and Nuclear Chemistry Letters, 7(9), 815-819.

Asprey, L. B., et al. (1964). Preparation and Crystal Data for Lanthanide and Actinide
Triiodides. Inorganic Chemistry, 3(8), 1137-1141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085353#synthesis-of-anhydrous-erbiume-iii-iodide-
from-elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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